Cas no 2580207-08-3 (4-tert-butyl-2-fluoroaniline hydrochloride)

• Product Name: 4-tert-butyl-2-fluoroaniline hydrochloride
• CAS No: 2580207-08-3
• MF: C₁₀H₁₅ClFN
• MW: 203.684205293655
• MDL: MFCD33020693
• CID: 5611008
• PubChem ID: 155858973
• Update Time: 2025-10-30

4-tert-butyl-2-fluoroaniline hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-Tert-butyl-2-fluoroaniline;hydrochloride
• EN300-8227176
• 2580207-08-3
• 4-tert-butyl-2-fluoroaniline hydrochloride

• MDL： MFCD33020693
• Inchi： 1S/C10H14FN.ClH/c1-10(2,3)7-4-5-9(12)8(11)6-7;/h4-6H,12H2,1-3H3;1H
• InChI Key： AWTUPPCFLVGWOR-UHFFFAOYSA-N
• SMILES： Cl.FC1=C(C=CC(=C1)C(C)(C)C)N

Computed Properties

• Exact Mass: 203.0877053g/mol
• Monoisotopic Mass: 203.0877053g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 150
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26Ų

Additional information on 4-tert-butyl-2-fluoroaniline hydrochloride

Introduction to 4-tert-butyl-2-fluoroaniline hydrochloride (CAS No. 2580207-08-3)

4-tert-butyl-2-fluoroaniline hydrochloride, identified by its Chemical Abstracts Service (CAS) number 2580207-08-3, is a fluorinated aromatic amine derivative that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of aniline derivatives, characterized by the presence of a fluoro substituent and a tert-butyl group, which contribute to its unique chemical properties and potential biological activities.

The structural features of 4-tert-butyl-2-fluoroaniline hydrochloride make it a valuable intermediate in the synthesis of various pharmacologically active molecules. The fluorine atom, positioned at the 2-position of the benzene ring, introduces electron-withdrawing effects that can modulate the reactivity and electronic properties of the aromatic system. This modification is particularly important in drug design, as fluorine atoms are frequently incorporated into therapeutic agents to enhance metabolic stability, binding affinity, and overall efficacy.

The tert-butyl group at the 4-position provides steric hindrance, which can influence both the conformational preferences and interactions with biological targets. Such structural elements are often exploited to optimize drug-like properties, including solubility, bioavailability, and selectivity. In recent years, there has been a growing interest in fluorinated anilines due to their potential applications in treating a wide range of diseases, from infectious disorders to chronic conditions.

Recent studies have highlighted the significance of fluorinated aniline derivatives in medicinal chemistry. For instance, compounds featuring fluoro substituents have been shown to exhibit enhanced binding interactions with biological receptors, leading to improved pharmacological outcomes. The presence of fluorine can alter the electronic distribution within the molecule, thereby fine-tuning its affinity for specific targets. Additionally, fluorine atoms can participate in hydrogen bonding interactions, further enhancing molecular recognition processes.

In the context of drug development, 4-tert-butyl-2-fluoroaniline hydrochloride serves as a versatile building block for synthesizing more complex scaffolds. Researchers have utilized this compound to develop novel inhibitors targeting enzymes involved in metabolic pathways relevant to cancer and inflammation. The combination of the fluoro and tert-butyl groups allows for precise structural modifications, enabling the creation of analogs with tailored biological activities.

One notable area where 4-tert-butyl-2-fluoroaniline hydrochloride has shown promise is in the development of antimicrobial agents. Fluorinated aromatic compounds are known for their ability to disrupt bacterial cell membranes and inhibit key enzymatic processes. The steric bulk introduced by the tert-butyl group can further enhance resistance against degradation by microbial enzymes, making this derivative particularly useful in combating drug-resistant pathogens.

The synthesis of 4-tert-butyl-2-fluoroaniline hydrochloride typically involves multi-step organic transformations, starting from commercially available precursors such as aniline and fluorobenzene derivatives. The introduction of the fluoro substituent is often achieved through nucleophilic aromatic substitution or metal-catalyzed cross-coupling reactions. The subsequent installation of the tert-butyl group can be accomplished via Friedel-Crafts alkylation or other similar methods. The final step involves salt formation with hydrochloric acid to yield the hydrochloride salt, which improves crystallinity and stability.

The pharmacological evaluation of 4-tert-butyl-2-fluoroaniline hydrochloride has revealed several interesting properties. In vitro studies have demonstrated its potential as a kinase inhibitor due to its ability to interfere with ATP binding pockets on target enzymes. Additionally, preliminary animal models suggest that this compound may exhibit anti-inflammatory effects by modulating cytokine production pathways. These findings underscore its therapeutic potential and justify further exploration in clinical settings.

The role of computational chemistry in optimizing 4-tert-butyl-2-fluoroaniline hydrochloride cannot be overstated. Molecular modeling techniques have been employed to predict binding affinities and identify optimal conformations for drug-receptor interactions. By leveraging these tools, researchers can accelerate the discovery process and prioritize promising candidates for experimental validation. Such integrative approaches are essential for translating laboratory findings into viable therapeutic agents.

In conclusion,4-tert-butyl-2-fluoroaniline hydrochloride (CAS No. 2580207-08-3) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and multifaceted applications. Its incorporation into drug discovery pipelines holds promise for addressing unmet medical needs across various therapeutic areas. As research continues to uncover new biological targets and synthetic methodologies,fluorinated aniline derivatives like this one will remain at the forefront of medicinal innovation.